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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923 Get Quote

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Disodium p-phenolsulfonate, tailored for research scientists and drug

development professionals. The following procedural guidance is designed to ensure safe

laboratory practices and mitigate risks associated with the handling of this chemical.

Personal Protective Equipment (PPE)
While specific quantitative exposure limits for Disodium p-phenolsulfonate have not been

established, a comprehensive approach to personal protection is mandatory to minimize

exposure.[1][2][3] The following table summarizes the recommended PPE for handling this

compound.
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Protection Type Equipment Specification and Use

Eye and Face Protection
Chemical safety goggles or a

face shield

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

To be worn whenever handling

the solid or solutions.

Skin Protection Impervious gloves

While specific breakthrough

times are not available, nitrile

or butyl rubber gloves are

recommended based on

general chemical resistance to

related compounds. Gloves

must be inspected before use

and replaced immediately if

contaminated or damaged.[3]

Protective clothing

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.[1]

Respiratory Protection NIOSH-approved respirator

To be used when engineering

controls are insufficient, if

irritation is experienced, or

when handling large quantities

of the powder that may

generate dust.[1][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Disodium p-phenolsulfonate is essential for maintaining a

safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents.

2. Handling and Use:

All handling of Disodium p-phenolsulfonate powder should be conducted in a chemical

fume hood to minimize inhalation exposure.

Avoid generating dust.

Use dedicated lab equipment (spatulas, weighing boats, etc.) and decontaminate them after

use.

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[2]

3. Disposal Plan:

Dispose of waste and residues in accordance with local, state, and federal regulations.

Collect waste in a suitable, labeled, and closed container.

Do not dispose of down the drain unless permitted by local regulations.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a dry spill, carefully sweep or vacuum the material, avoiding dust generation,

and place it into a suitable disposal container.[2] For a liquid spill, absorb with an inert

material (e.g., vermiculite, sand) and place in a sealed container for disposal.
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Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the laboratory supervisor or safety officer.

Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Workflow for Chemical Spill Response
The following diagram outlines the procedural flow for responding to a chemical spill of

Disodium p-phenolsulfonate.
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Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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